Cas no 2757952-38-6 (3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid
• CAS No: 2757952-38-6
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5612255
• PubChem ID: 165754000
• Update Time: 2025-06-09

3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2757952-38-6
• EN300-35003351
• 3-{[(benzyloxy)carbonyl]amino}-5-ethylbenzoic acid
• 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid

• Inchi： 1S/C17H17NO4/c1-2-12-8-14(16(19)20)10-15(9-12)18-17(21)22-11-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,18,21)(H,19,20)
• InChI Key： GKLPQFJOGARHJF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC(=C1)CC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid (CAS No. 2757952-38-6)

3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid (CAS No. 2757952-38-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of benzoic acid derivatives, which are known for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The presence of both carbamate (benzyloxycarbonylamino) and carboxylic acid functional groups makes it a valuable building block for designing peptides, enzyme inhibitors, and other therapeutic agents.

In recent years, the demand for high-purity benzoic acid derivatives has surged due to their role in developing targeted therapies and small-molecule drugs. Researchers frequently search for terms like "CAS 2757952-38-6 supplier" or "3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid synthesis," highlighting its importance in medicinal chemistry. The compound's unique structure allows for selective modifications, enabling the creation of novel compounds with potential applications in oncology, neurology, and immunology.

The synthesis of 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid typically involves multi-step organic reactions, including protection-deprotection strategies and carboxylation. Its benzyloxycarbonyl (Cbz) group serves as a protective moiety for amines, a feature highly sought after in peptide synthesis. This aligns with the growing interest in "peptide-based therapeutics" and "green chemistry approaches," as the industry shifts toward sustainable and efficient synthetic methods.

From an analytical perspective, CAS 2757952-38-6 is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's purity and structural integrity, critical for its use in preclinical studies. Discussions around "analytical validation of pharmaceutical intermediates" and "QC standards for research chemicals" often reference such compounds, emphasizing their role in ensuring drug safety and efficacy.

Beyond pharmaceuticals, 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid finds niche applications in material science, particularly in the development of functionalized polymers and coatings. Its aromatic and polar properties contribute to enhanced material performance, a topic gaining traction in searches like "benzoic acid derivatives in smart materials." As industries explore eco-friendly alternatives, this compound's potential in biodegradable materials is also under investigation.

In summary, 3-{(benzyloxy)carbonylamino}-5-ethylbenzoic acid (CAS No. 2757952-38-6) represents a critical intersection of chemistry, medicine, and technology. Its adaptability and relevance to trending topics such as "precision medicine" and "sustainable synthesis" ensure its continued prominence in scientific discourse. For researchers and manufacturers, understanding its properties and applications is essential for driving innovation in multiple high-impact fields.